Cas no 14771-00-7 (5,6-Dihydroxybenzofuran-3-one)

5,6-Dihydroxybenzofuran-3-one structure
5,6-Dihydroxybenzofuran-3-one structure
Product Name:5,6-Dihydroxybenzofuran-3-one
CAS No:14771-00-7
MF:C8H6O4
MW:166.130842685699
CID:49925
PubChem ID:313095
Update Time:2025-04-18

5,6-Dihydroxybenzofuran-3-one Chemical and Physical Properties

Names and Identifiers

    • 5,6-Dihydroxybenzofuran-3-one
    • 5,6-dihydroxy-1-benzofuran-3-one
    • 5,6-Dihydroxy-1-benzofuran-3(2H)-one
    • 5,6-dihydroxy-benzofuran-3-one
    • Benzo[b]tetrahydrofuran-3-one,5,6-dihydroxy
    • benzofuran-3,5,6-triol
    • DTXSID80310371
    • 14771-00-7
    • coumaran-5,6-diol-3-one
    • 3(2H)-Benzofuranone, 5,6-dihydroxy-
    • RDRBEUXIJCFHCZ-UHFFFAOYSA-N
    • NSC226195
    • NSC-226195
    • 5,6-Dihydroxy-1-benzofuran-3(2H)-one #
    • Benzo[b]tetrahydrofuran-3-one, 5,6-dihydroxy-
    • Inchi: 1S/C8H6O4/c9-5-1-4-7(11)3-12-8(4)2-6(5)10/h1-2,9-10H,3H2
    • InChI Key: RDRBEUXIJCFHCZ-UHFFFAOYSA-N
    • SMILES: O1CC(C2C=C(C(=CC1=2)O)O)=O

Computed Properties

  • Exact Mass: 166.02700
  • Monoisotopic Mass: 166.02660867g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8Ų
  • Surface Charge: 0
  • Tautomer Count: 18
  • XLogP3: 0.8

Experimental Properties

  • PSA: 66.76000
  • LogP: 0.67290

5,6-Dihydroxybenzofuran-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D268070-25mg
5,6-Dihydroxybenzofuran-3-one
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25mg
$ 225.00 2022-06-05
TRC
D268070-50mg
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50mg
$ 370.00 2022-06-05
TRC
D268070-100mg
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100mg
$ 590.00 2022-06-05
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